3-Ethyl-2,5-dimethoxypyrazine

Specification

• CAS No.: 824969-40-6
• Molecular Formula: C8H12N2O2
• Molecular Weight: 168.19 g/mol
• IUPAC Name: 3-ethyl-2,5-dimethoxypyrazine
• Standard InChI: InChI=1S/C8H12N2O2/c1-4-6-8(12-3)9-5-7(10-6)11-2/h5H,4H2,1-3H3
• Standard InChI Key: SPUSEZHDKOBBFB-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC(=CN=C1OC)OC

Introduction

Structural and Molecular Characteristics

3-Ethyl-2,5-dimethylpyrazine (C₈H₁₂N₂) belongs to the pyrazine family, featuring a six-membered aromatic ring with two nitrogen atoms at positions 1 and 4. The compound’s molecular weight is 136.19 g/mol, and its structure includes ethyl and methyl substituents at positions 3, 2, and 5, respectively. This substitution pattern distinguishes it from related pyrazines such as 2,5-dimethylpyrazine (CAS 123-32-0) and 2-ethyl-3,5-dimethylpyrazine (CAS 27043-05-6).

Table 1: Comparative Structural Properties of Pyrazine Derivatives

Compound	CAS Number	Molecular Formula	Substituent Positions
3-Ethyl-2,5-dimethylpyrazine	13360-65-1	C₈H₁₂N₂	2,3,5
2,5-Dimethylpyrazine	123-32-0	C₆H₈N₂	2,5
2-Ethyl-3,5-dimethylpyrazine	27043-05-6	C₈H₁₂N₂	2,3,5

The compound’s three-dimensional conformation, accessible via PubChem’s interactive model, reveals a planar ring structure with substituents oriented to minimize steric hindrance.

Synthesis and Industrial Production

Chemical Synthesis

A high-yield (90.88%) synthetic route involves the reaction of 2,5-dimethylpyrazine with propionaldehyde under oxidative conditions. Key steps include:

• Initial Reaction: 2,5-dimethylpyrazine (10 mmol) reacts with propionaldehyde (3 mmol) in the presence of FeSO₄·7H₂O and H₂O₂ at 50–60°C for 6 hours.

• Workup: Ethyl acetate extraction followed by pH adjustment to 8 with NaOH.

• Purification: Column chromatography using ethyl acetate:petroleum ether (1:20) yields 95.6% pure product.

Table 2: Optimal Reaction Conditions

Parameter	Value
Temperature	50–60°C
Reaction Time	6 hours
Catalyst	FeSO₄·7H₂O
Oxidizing Agent	H₂O₂
Solvent	Water

Chemoenzymatic Pathways

Recent advances utilize Corynebacterium necator and Thauera acidaminovorans enzymes to convert L-threonine into 3-ethyl-2,5-dimethylpyrazine. The pathway involves:

• L-Threonine-3-Dehydrogenase: Oxidizes L-threonine to 2-amino-3-ketobutyrate.

• 2-Amino-3-Ketobutyrate CoA Ligase: Facilitates condensation and cyclization to form the pyrazine backbone.
  This method aligns with green chemistry principles, avoiding harsh reagents used in traditional synthesis.

Flavorant Applications in Food Science

3-Ethyl-2,5-dimethylpyrazine is a key contributor to roasted and nutty flavors in foods such as coffee, cocoa, and grilled meats. Its odor detection threshold ranges from 0.1 to 10 ppb, making it effective at low concentrations.

Table 3: Flavor Profile in Food Matrices

Food Product	Concentration (ppm)	Sensory Contribution
Roasted Coffee	0.5–2.0	Enhances smoky, earthy notes
Dark Chocolate	0.2–1.5	Accentuates bitter complexity
Grilled Beef	0.1–0.8	Imparts charred aroma

Industrial applications leverage its stability under high-temperature processing, a trait attributed to the ethyl group’s electron-donating effects.

Parameter	Value
LD₅₀ (Rat, Oral)	460 mg/kg
NOAEL (90-Day Study)	12.5–18 mg/kg/day
Acceptable Daily Intake	1.25 mg/kg/day

Genotoxicity

While 3-ethyl-2,5-dimethylpyrazine itself lacks mutagenicity in bacterial assays, structurally similar pyrazines show clastogenicity in mammalian cells. This underscores the need for compound-specific risk assessments.

Biological and Ecological Roles

The compound is biosynthesized by Streptomyces antioxidans and Corynebacterium glutamicum, suggesting a role in microbial chemical signaling. Its detection in marine bacteria like Sulfitobacter pontiacus hints at ecological functions in aquatic environments, though mechanistic studies are pending.

Comparison with Analogous Pyrazines

3-Ethyl-2,5-dimethylpyrazine’s flavor intensity exceeds that of 2,5-dimethylpyrazine due to the ethyl group’s steric and electronic effects. Conversely, 2-ethyl-3,5-dimethylpyrazine (CAS 27043-05-6) exhibits a higher volatility, limiting its use in baked goods.